Cas no 1227564-12-6 (6-Bromo-7-fluoroindole-3-acetonitrile)

• Product Name: 6-Bromo-7-fluoroindole-3-acetonitrile
• CAS No: 1227564-12-6
• MF: C₁₀H₆BrFN₂
• MW: 253.070444583893
• CID: 4821342
• Update Time: 2025-05-23

6-Bromo-7-fluoroindole-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-7-fluoroindole-3-acetonitrile

• Inchi： 1S/C10H6BrFN2/c11-8-2-1-7-6(3-4-13)5-14-10(7)9(8)12/h1-2,5,14H,3H2
• InChI Key： PXUIFFXUEOIAEC-UHFFFAOYSA-N
• SMILES： BrC1C=CC2C(CC#N)=CNC=2C=1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 262
• XLogP3: 2.5
• Topological Polar Surface Area: 39.6

Additional information on 6-Bromo-7-fluoroindole-3-acetonitrile

Professional Introduction to 6-Bromo-7-fluoroindole-3-acetonitrile (CAS No: 1227564-12-6)

6-Bromo-7-fluoroindole-3-acetonitrile is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. With the CAS number 1227564-12-6, this molecule represents a critical intermediate in the synthesis of various bioactive molecules. Its unique structural features, comprising a bromine substituent at the 6-position and a fluorine atom at the 7-position of an indole ring, coupled with an acetonitrile group at the 3-position, make it a versatile building block for medicinal chemists.

The significance of 6-Bromo-7-fluoroindole-3-acetonitrile lies in its potential applications across multiple domains, including drug discovery, agrochemicals, and material science. The presence of both bromine and fluorine atoms provides opportunities for further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in constructing complex molecular architectures. These reactions are pivotal in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on indole derivatives due to their broad spectrum of biological activities. Indole-based compounds have shown promise in treating conditions ranging from cancer to infectious diseases. The introduction of halogen atoms, such as bromine and fluorine, into the indole core enhances the lipophilicity and metabolic stability of these molecules, making them more suitable for clinical applications. For instance, 6-Bromo-7-fluoroindole-3-acetonitrile has been utilized as a precursor in the synthesis of kinase inhibitors, which play a crucial role in cancer therapy by inhibiting aberrant signaling pathways.

The pharmaceutical industry has increasingly leveraged halogenated indoles to develop small-molecule inhibitors with improved pharmacokinetic profiles. The electron-withdrawing nature of the acetonitrile group at the 3-position further modulates the reactivity and selectivity of these compounds. This makes 6-Bromo-7-fluoroindole-3-acetonitrile an invaluable asset in medicinal chemistry libraries, enabling researchers to explore new therapeutic avenues.

Advances in synthetic methodologies have also contributed to the growing interest in this compound. Modern techniques such as transition-metal-catalyzed reactions and flow chemistry have streamlined the preparation of complex indole derivatives. These innovations have not only improved yield but also reduced costs, making large-scale production more feasible. As a result, researchers can now access high-quality starting materials like 6-Bromo-7-fluoroindole-3-acetonitrile more easily, fostering further discovery and development.

The role of computational chemistry in designing and optimizing indole-based drugs cannot be overstated. Molecular modeling and virtual screening have become indispensable tools for predicting binding affinities and identifying lead compounds. By integrating experimental data with computational predictions, scientists can accelerate the drug discovery process significantly. The structural features of 6-Bromo-7-fluoroindole-3-acetonitrile, including its halogenated indole core and acetonitrile substituent, make it an attractive candidate for such studies.

In conclusion, 6-Bromo-7-fluoroindole-3-acetonitrile (CAS No: 1227564-12-6) is a multifaceted compound with far-reaching implications in pharmaceutical research. Its unique structural attributes and synthetic versatility position it as a key intermediate in the development of novel bioactive molecules. As research continues to evolve, this compound is likely to remain at the forefront of innovation, driving advancements across multiple scientific disciplines.